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For researchers, scientists, and drug development professionals engaged in lipidomics, the
accuracy and reproducibility of quantitative data are paramount. Internal standards are
fundamental to achieving reliable quantification by correcting for variability throughout the
analytical workflow, from sample preparation to mass spectrometry analysis. This guide
provides an objective comparison of prominent commercial lipidomics internal standard kits,
presenting available performance data, detailed experimental protocols, and visual workflows
to aid in the selection of the most suitable kit for your research needs.

Key Players in the Lipidomics Internal Standard
Market

Several companies offer well-characterized internal standard kits for lipidomics. This guide
focuses on offerings from three key players:

» Avanti Polar Lipids: A widely recognized provider of high-purity lipids, Avanti offers a range of
internal standard mixtures, including the popular SPLASH™ LIPIDOMIX®, EQUISPLASH™,
and the comprehensive UltimateSPLASH™ ONE. These kits primarily contain deuterated
lipid standards.
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o Cayman Chemical: Known for its extensive catalog of biochemicals, Cayman Chemical
provides MaxSpec® mixtures, which are gravimetrically prepared and concentration-verified
analytical standards for mass spectrometry.

o SCIEX: A leading manufacturer of mass spectrometry instrumentation, SCIEX offers the
Lipidyzer™ Platform, which includes its own sets of internal standard kits designed to work
seamlessly with their hardware and software workflow.

Performance Comparison of Internal Standard Kits

Direct, independent head-to-head comparative studies of commercial lipidomics internal
standard kits are not readily available in the peer-reviewed literature. The majority of
performance data is provided by the manufacturers themselves or in studies that utilize a single
specific kit. The following tables summarize the available information on the composition and
reported performance of these kits.

Table 1: Composition and Features of Commercial Lipidomics Internal Standard Kits
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Table 2: Reported Performance of Commercial Lipidomics Internal Standard Kits
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Note: The lack of direct comparative studies makes it challenging to definitively rank the
performance of these kits against one another. The choice of kit will depend on the specific
research application, the lipid classes of interest, the analytical platform used, and the desired
level of comprehensiveness in coverage.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for achieving reproducible results
in lipidomics. Below are representative workflows for lipid extraction and analysis using
commercial internal standard kits.

Experimental Workflow for Avanti SPLASH™
LIPIDOMIX®

This protocol is a common method for lipid extraction from plasma.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Sample Preparation

1. Plasma Sample (10 pL)

A4
2. Add 990 pL Water

A4

3. Vortex & Incubate on Ice

Lipid Ei;traction

4. Add 2.0 mL Methanol

A4

5. Add 0.9 mL Dichloromethane

A
6. Vortex (Single Phase)

A4

7.Add 10 pL SPLASH™ IS

Y

8. Incubate at Room Temp

A4

9. Add 1 mL Water & 0

.9 mL Dichloromethane

Y

10. Invert to Mix (No Vortex)

A
11. Centrifuge

Y

12. Collect Lower Organic Layer

Ane; 'ysis

13. Dry Down Under Nitrogen

Y

14. Reconstitute in Injection Solvent

A4
15. LC-MS/MS Analysis

Click to download full resolution via product page

Lipid extraction workflow using Avanti SPLASH™ LIPIDOMIX®.[1]
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General Experimental Workflow for Cayman Chemical
MaxSpec® Kits

The specific protocol will vary depending on the MaxSpec® kit being used. The following
represents a general workflow for derivatization and analysis, as detailed for the AMP+
MaxSpec® Kit.
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Sample Preparation

1. Dried Sample in Vial

Derivalization

2. Add Cold MeCN/DMF

.

3. Add Cold EDC Solution

.

4. Add HOBt Solution

i

5. Add AMP+ Solution

i

6. Vortex & Transfer to Insert

i

7. Heat at 60°C

i

8. Cool to Room Temp

Ane$sis

9. LC-MS/MS Analysis

Click to download full resolution via product page

Derivatization workflow for Cayman Chemical AMP+ MaxSpec® Kit.
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Experimental Workflow for SCIEX Lipidyzer™ Platform

The SCIEX Lipidyzer™ Platform offers a more integrated and automated workflow.

System Setup & QC

1. Register Internal Standard Kit

'

2. Tune DMS Cell

'

3. Run System Suitability Test

Sample Prepar$ion & Analysis

4. Start Workflow in Software

:

5. Automated Sample Preparation Instructions

:

6. Sample Submission for FIA-MS/MS

Data Précessing

7. Automated Data Processing & Quantification

Click to download full resolution via product page
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Integrated workflow of the SCIEX Lipidyzer™ Platform.[2]

Signaling Pathways and Logical Relationships

The core principle behind the use of internal standards in lipidomics is normalization to account
for analytical variability. This relationship can be visualized as follows:

Analytical Workflow

Biological Sample Internal Standard (Known Amount)

Lipid Extraction

LC-MS/MS Analysis

Data Processing

Analyte Signal (Endogenous Lipid) Internal Standard Signal

Normalization
(Analyte Signal / IS Signal)

Quantitative Result

Click to download full resolution via product page

Logical relationship of internal standard use in lipidomics.
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Conclusion

The selection of a commercial lipidomics internal standard kit is a critical decision that impacts
the quality and reliability of quantitative data. While this guide provides an overview of the
offerings from major suppliers, the absence of independent, direct comparative studies
necessitates careful consideration of the available information. Researchers are encouraged to
evaluate the lipid class coverage, type of standards, and compatibility with their existing
analytical platforms. For rigorous quantitative studies, in-house validation of the chosen internal
standard kit, including assessment of linearity, precision, and recovery within the specific
biological matrix of interest, is strongly recommended. The detailed protocols and workflows
presented here serve as a starting point for developing robust and reproducible lipidomics
methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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